Cas no 50616-29-0 (5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine)

5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine structure
50616-29-0 structure
Product Name:5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
CAS No:50616-29-0
MF:C10H11N3OS
MW:221.278840303421
CID:3072749
PubChem ID:3135844
Update Time:2025-04-21

5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
    • 2-Amino-5-(2-ethoxyphenyl)-1,3,4-thiadiazole
    • 5-(2-ethoxyphenyl)-1,3,4-thiadiazol-2-amine
    • SY318050
    • AKOS000225574
    • MFCD00455407
    • 50616-29-0
    • SCHEMBL11354133
    • MDL: MFCD00455407
    • Inchi: 1S/C10H11N3OS/c1-2-14-8-6-4-3-5-7(8)9-12-13-10(11)15-9/h3-6H,2H2,1H3,(H2,11,13)
    • InChI Key: VAFVCVLKNXTRGK-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1C=CC=CC=1OCC

Computed Properties

  • Exact Mass: 221.06228316Da
  • Monoisotopic Mass: 221.06228316Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89.3Ų

5-(2-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine Pricemore >>

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